[1-(4-Nitrophenyl)ethyl] methanesulfonate

• Molecular Formula: C9H11NO5S
• Molecular Weight: 245.25 g/mol
• IUPAC Name: 1-(4-nitrophenyl)ethyl methanesulfonate
• InChI: InChI=1S/C9H11NO5S/c1-7(15-16(2,13)14)8-3-5-9(6-4-8)10(11)12/h3-7H,1-2H3
• InChI Key: IGMAFPHZTNBADO-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)[N+](=O)[O-])OS(=O)(=O)C

Description

[1-(4-Nitrophenyl)ethyl] methanesulfonate is a useful research compound. Its molecular formula is C9H11NO5S and its molecular weight is 245.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(a-1) To a stirred solution of 50.2 parts of α-methyl-4-nitrobenzenemethanol and 48.6 parts of N,N-diethylethanamine in 390 parts of dry dichloromethane was added dropwise a solution of 37.8 parts of methanesulfonyl chloride in 65 parts of dry dichloromethane at -5~0° C. The whole was stirred for 1 hour at 0° C. 75 Parts of cold water were added and the dichloromethane layer was decanted, dried, filtered and evaporated. The residue was purified by column chromatography over silica gel using trichloromethane as eluent. The pure fractions were collected and the eluent was evaporated. The solid residue was shaked with 2,2'-oxybispropane. The product was filtered off and dried, yielding 67.1 parts (91%) of [1-(4-nitrophenyl)ethyl] methanesulfonate; mp. 70° C. (int. 112).